Cas no 2229538-52-5 (1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid)
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid
- 2229538-52-5
- EN300-1738956
-
- Inchi: 1S/C12H14O4/c1-8-4-7-16-10(8)12(11(14)15)5-2-9(13)3-6-12/h4,7H,2-3,5-6H2,1H3,(H,14,15)
- InChI Key: LUUFLIGSXKLZPK-UHFFFAOYSA-N
- SMILES: O1C=CC(C)=C1C1(C(=O)O)CCC(CC1)=O
Computed Properties
- Exact Mass: 222.08920892g/mol
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.5Ų
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738956-0.05g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 0.05g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-0.1g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 0.1g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-0.25g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 0.25g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-0.5g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 0.5g |
$1453.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-1.0g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1738956-2.5g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 2.5g |
$2969.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-5.0g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1738956-10.0g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1738956-1g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 1g |
$1515.0 | 2023-09-20 | ||
| Enamine | EN300-1738956-5g |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid |
2229538-52-5 | 5g |
$4391.0 | 2023-09-20 |
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid
1-(3-Methylfuran-2-yl)-4-Oxocyclohexane-1-Carboxylic Acid: A Comprehensive Overview
1-(3-Methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid, also known by its CAS number 2229538-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a furan substituent and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
The cyclohexane ring in this compound serves as a rigid framework, providing stability to the molecule. The 4-oxo group introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and enolate formations. The 3-methylfuran-2-yl substituent adds complexity to the molecule, contributing to its aromatic character and potential for hydrogen bonding interactions. This combination of structural features makes the compound a valuable building block in organic synthesis.
Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of antibiotics, anti-inflammatory agents, and other therapeutic compounds. For instance, the ketone group in the 4-oxocyclohexane moiety has been utilized in the formation of enamine linkages, which are crucial in drug delivery systems. Additionally, the furan ring has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability.
The synthesis of 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. One common approach is the oxidation of cyclohexanol to form cyclohexanone, followed by substitution reactions to introduce the furan and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.
In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as an intermediate in pharmaceutical synthesis has been well-documented, particularly in the development of compounds targeting inflammatory diseases. Moreover, its ability to form stable complexes with metal ions has made it a candidate for use in coordination chemistry and catalysis.
The study of 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid continues to evolve, driven by advancements in computational chemistry and experimental techniques. Researchers are increasingly leveraging machine learning algorithms to predict its reactivity and optimize synthetic pathways. These efforts are expected to unlock new avenues for its application in areas such as agrochemicals and advanced materials.
In conclusion, 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid is a multifaceted compound with promising potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in future research and development endeavors.
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